![molecular formula C24H17ClN2O6S B2385201 2-[7-(4-chlorophenyl)sulfonyl-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-phenylacetamide CAS No. 866808-47-1](/img/structure/B2385201.png)
2-[7-(4-chlorophenyl)sulfonyl-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[7-(4-chlorophenyl)sulfonyl-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-phenylacetamide is a useful research compound. Its molecular formula is C24H17ClN2O6S and its molecular weight is 496.92. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antifungal Activities
Research on structurally similar sulfonamide derivatives has shown significant antibacterial and antifungal activities. For instance, studies have demonstrated that sulfonamides bearing quinazolin-4(3H)ones exhibit remarkable antibacterial as well as antifungal activities against a range of Gram-positive and Gram-negative bacteria, and fungi like C. albicans, A. niger, and A. clavatus (Patel et al., 2010). These findings suggest potential for similar compounds in the development of new antimicrobial agents.
Anticancer Properties
Sulfonamide derivatives have also been explored for their cytotoxic activity against cancer cell lines. A study on novel sulfonamide derivatives found significant potency against breast and colon cancer cell lines, with certain compounds outperforming reference drugs in cytotoxicity assays (Ghorab et al., 2015). This indicates the potential of sulfonamide-based compounds in cancer therapy research.
Molecular Docking and Drug Design
The application of sulfonamide derivatives in drug design is further supported by molecular docking studies. For example, novel di-substituted sulfonylquinoxaline derivatives have been synthesized and evaluated for their antibacterial and antifungal activities, showing good to moderate activity. Molecular docking studies have highlighted these compounds as promising DNA Gyrase inhibitors, suggesting their utility in designing new antibacterial agents (Ammar et al., 2020).
Antimalarial and Antiviral Effects
Additionally, the therapeutic effect of anilidoquinoline derivatives against viral infections like Japanese encephalitis has been reported, demonstrating significant antiviral and antiapoptotic effects in vitro, and suggesting potential applications in treating viral diseases (Ghosh et al., 2008).
Properties
IUPAC Name |
2-[7-(4-chlorophenyl)sulfonyl-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-phenylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17ClN2O6S/c25-15-6-8-17(9-7-15)34(30,31)22-12-27(13-23(28)26-16-4-2-1-3-5-16)19-11-21-20(32-14-33-21)10-18(19)24(22)29/h1-12H,13-14H2,(H,26,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILLANXCJTPFWQT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C3C(=C2)C(=O)C(=CN3CC(=O)NC4=CC=CC=C4)S(=O)(=O)C5=CC=C(C=C5)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17ClN2O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.